Cas no 2227796-50-9 ((1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol
• CAS No: 2227796-50-9
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 6529263
• PubChem ID: 165733723
• Update Time: 2025-06-18

(1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol
• EN300-1920543
• 2227796-50-9

• Inchi： 1S/C7H10BrNOS/c1-4-5(8)2-7(11-4)6(10)3-9/h2,6,10H,3,9H2,1H3/t6-/m1/s1
• InChI Key： ZYBQNFVUOZJEIZ-ZCFIWIBFSA-N
• SMILES： BrC1=C(C)SC(=C1)[C@@H](CN)O

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.5Ų

Additional information on (1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol (CAS No. 2227796-50-9)

CAS No. 2227796-50-9 refers to a specific organic compound, (1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of thiol-based derivatives, characterized by the presence of a thiophene ring substituted with bromine and methyl groups, coupled with an aminoethyl side chain. The stereochemical configuration at the chiral center (indicated by the (1R) designation) further distinguishes this molecule, making it a subject of interest for synthetic chemists and biologists exploring novel pharmacophores.

The thiophene core in this compound is a well-known scaffold in drug discovery, frequently incorporated into bioactive molecules due to its ability to modulate biological pathways. The substitution pattern, particularly the 4-bromo-5-methylthiophen-2-yl moiety, introduces electronic and steric features that can influence binding affinity and metabolic stability. Such structural motifs are often explored in the development of small-molecule inhibitors targeting enzymes and receptors involved in diseases like cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of (1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol with high precision. Molecular docking studies have suggested that this compound may interact with proteins such as kinases and transcription factors, which are critical in cellular signaling cascades. The presence of both an amino group and a hydroxyl group provides multiple sites for hydrogen bonding and hydrophobic interactions, enhancing its potential as a lead compound for drug design.

In vitro experiments have begun to elucidate the pharmacological profile of this derivative. Preliminary assays indicate that it exhibits moderate inhibitory activity against certain tyrosine kinases, suggesting its utility in addressing proliferative disorders. The chiral center at the ethylamine moiety plays a pivotal role in determining its enantioselective effects, underscoring the importance of stereochemical purity in subsequent pharmacokinetic studies.

The bromo substituent on the thiophene ring not only contributes to the molecule's lipophilicity but also serves as a handle for further derivatization via cross-coupling reactions. This versatility makes (1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol an attractive intermediate for synthesizing more complex analogs with tailored biological activities. Researchers are exploring its potential as a building block for next-generation therapeutic agents targeting emerging medical challenges.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step sequences including stereoselective reduction, halogenation reactions on the thiophene ring, and functional group transformations. The synthesis highlights challenges such as maintaining enantiomeric purity during chiral resolution and optimizing reaction conditions to achieve high yields. Advances in catalytic systems have improved these processes, making scalable production more feasible for research-scale applications.

The integration of machine learning models into drug discovery pipelines has accelerated the evaluation of compounds like (1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol by predicting their ADME (Absorption, Distribution, Metabolism, Excretion) properties early in the development process. These predictions guide medicinal chemists in designing derivatives with improved pharmacokinetic profiles while minimizing off-target effects. Such data-driven approaches are essential for translating promising hits into viable candidates for clinical trials.

The growing interest in thiol-based bioactive molecules stems from their diverse biological interactions and therapeutic potential. Thiols are known to participate in redox signaling pathways and can act as cofactors or modulators of enzymatic activity. The structural features of this compound position it as a candidate for modulating these pathways, potentially offering new therapeutic strategies against oxidative stress-related diseases.

Future research directions may focus on exploring analogs derived from (1R)-2-amino-1-(4-bromo-5-methylthiophen-2-yl)ethan-1-ol by modifying substituents or extending the molecular framework. Additionally, investigating its role in preclinical models will provide insights into its mechanistic action and therapeutic efficacy. Collaborative efforts between synthetic chemists, biochemists, and computational scientists will be crucial in unlocking its full potential as a pharmaceutical intermediate or lead compound.